Cas no 2137682-90-5 (5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine
• CAS No: 2137682-90-5
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5765963
• PubChem ID: 165861370
• Update Time: 2025-06-23

5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine
• 2137682-90-5
• EN300-737454

• Inchi： 1S/C11H12BrN3/c1-15-11(10(13)7-14-15)9-4-2-8(6-12)3-5-9/h2-5,7H,6,13H2,1H3
• InChI Key： KDHYMLDZAPCKQG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine

5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine: An Emerging Compound in Pharmaceutical Research

5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 2137682-90-5) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a 4-(bromomethyl)phenyl group and a methyl group at the 1-position. The bromomethyl group is particularly noteworthy as it can serve as a reactive site for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine have also been investigated. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

Safety and toxicity profiles are crucial considerations in the development of any new pharmaceutical agent. Initial toxicity studies have shown that 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine has a low toxicity profile at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to ensure its safety for long-term use.

In conclusion, 5-[4-(bromomethyl)phenyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 2137682-90-5) is an exciting compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of medical science and patient care.